Cas no 732251-34-2 (1H-Imidazole-4-acetonitrile,1-(methoxymethyl)-)

• Product Name: 1H-Imidazole-4-acetonitrile,1-(methoxymethyl)-
• CAS No: 732251-34-2
• MF: C₇H₉N₃O
• MW: 151.165860891342
• CID: 559335
• PubChem ID: 45088283
• Update Time: 2025-04-19

1H-Imidazole-4-acetonitrile,1-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-acetonitrile,1-(methoxymethyl)-
• 1H-Imidazole-4-acetonitrile,1-(methoxymethyl)-(9CI)
• 732251-34-2
• 2-(1-(methoxymethyl)-1H-imidazol-4-yl)acetonitrile

• Inchi： 1S/C7H9N3O/c1-11-6-10-4-7(2-3-8)9-5-10/h4-5H,2,6H2,1H3
• InChI Key： HGKJIYOOKNKHPH-UHFFFAOYSA-N
• SMILES： O(C)CN1C=NC(CC#N)=C1

Computed Properties

• Exact Mass: 151.075
• Monoisotopic Mass: 151.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.8A^2
• XLogP3: -0.4